N-[(4-Tert-butylphenyl)-cyanomethyl]-2-(oxolan-2-ylmethoxy)acetamide

• IUPAC Name: N-[(4-tert-butylphenyl)-cyanomethyl]-2-(oxolan-2-ylmethoxy)acetamide
• InChI: InChI=1S/C19H26N2O3/c1-19(2,3)15-8-6-14(7-9-15)17(11-20)21-18(22)13-23-12-16-5-4-10-24-16/h6-9,16-17H,4-5,10,12-13H2,1-3H3,(H,21,22)
• InChI Key: FGMVIZKUHFACRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(C#N)NC(=O)COCC2CCCO2
• Molecular Formula: C19H26N2O3
• Molecular Weight: 330.4 g/mol

Description

“N-[(4-Tert-butylphenyl)-cyanomethyl]-2-(oxolan-2-ylmethoxy)acetamide” is a complex organic compound. It contains a tert-butylphenyl group, a cyanomethyl group, an oxolan-2-ylmethoxy group, and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The tert-butylphenyl group is a bulky, hydrophobic group. The cyanomethyl group would introduce a polar nitrile functional group. The oxolan-2-ylmethoxy group is a cyclic ether, which could potentially participate in hydrogen bonding. The acetamide group is a polar group that can also participate in hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. The tert-butylphenyl group is relatively inert, but could potentially undergo electrophilic aromatic substitution. The cyanomethyl group could undergo nucleophilic addition or be hydrolyzed to a carboxylic acid. The oxolan-2-ylmethoxy group could potentially undergo ring-opening reactions. The acetamide group could undergo hydrolysis or aminolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of both polar and nonpolar groups suggests that it could have both hydrophilic and hydrophobic properties. The exact melting point, boiling point, solubility, and other properties would depend on the specific arrangement of atoms in the molecule.

Scientific Research Applications

Radio Spectrum and Communication Technology

• The compound “EN300-26685283” is associated with wideband data transmission equipment operating in the 2.4 GHz band. .

Optoelectronics and Organic Field-Effect Transistors (OFETs)

• .

Chemical Education and Research Skills

• Use this compound as a case study for teaching scientific thinking and research skills. .

Future Directions

The future research directions for this compound would depend on its intended use or biological activity. Potential areas of interest could include studying its synthesis, investigating its physical and chemical properties, exploring its potential biological activity, and assessing its safety and toxicity.